Cas no 2227907-95-9 ((3R)-3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid)

• Product Name: (3R)-3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid
• CAS No: 2227907-95-9
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 6236329
• PubChem ID: 165977033
• Update Time: 2025-06-08

(3R)-3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid
• EN300-1776969
• 2227907-95-9
• (3R)-3-hydroxy-3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]propanoic acid

• Inchi： 1S/C9H12N2O5/c1-11-6(7(12)4-8(13)14)3-5(10-11)9(15)16-2/h3,7,12H,4H2,1-2H3,(H,13,14)/t7-/m1/s1
• InChI Key： MIQMBNUGJJFXHP-SSDOTTSWSA-N
• SMILES： O[C@H](CC(=O)O)C1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 228.07462149g/mol
• Monoisotopic Mass: 228.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 102Ų

Additional information on (3R)-3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid

Introduction to (3R)-3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic Acid (CAS No. 2227907-95-9)

Compound with the CAS number 2227907-95-9 and the systematic name (3R)-3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The pyrazole moiety, a heterocyclic compound with a five-membered ring containing two nitrogen atoms, is known for its versatility in medicinal chemistry. Specifically, the presence of a chiral center at the (3R) configuration adds an additional layer of complexity and interest, as stereochemistry plays a crucial role in the efficacy and safety of many therapeutic agents.

The molecular structure of this compound consists of a propanoic acid backbone substituted with a 3-hydroxy group and a 3-(methoxycarbonyl) group, further modified by a methyl group and a pyrazolyl ring. This intricate arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for interaction with biological targets. The hydroxyl and methoxycarbonyl groups are particularly noteworthy, as they can participate in hydrogen bonding and other forms of molecular recognition, which are essential for binding to proteins and enzymes.

In recent years, there has been growing interest in the development of novel compounds based on pyrazole derivatives due to their broad spectrum of biological activities. Research has demonstrated that pyrazole-based molecules can exhibit anti-inflammatory, antimicrobial, anti-tumor, and anti-diabetic properties. The specific configuration of the compound (3R)-3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid makes it a promising candidate for further investigation in these areas.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The chiral center at the (3R) position allows for the exploration of enantiomeric effects, which can significantly influence pharmacological activity. Studies have shown that enantiomers can have vastly different biological responses despite having identical chemical structures. This underscores the importance of carefully designing and synthesizing compounds with specific stereochemical configurations.

The hydroxyl group in the molecule also plays a critical role in its interactions with biological targets. Hydroxyl groups are known to form hydrogen bonds, which are essential for stabilizing protein-ligand interactions. This property makes the compound an attractive candidate for developing drugs that target enzymes or receptors involved in disease pathways. Additionally, the methoxycarbonyl group can enhance solubility and metabolic stability, which are important factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and specificity of compounds like this one more accurately than ever before. Molecular docking studies have been particularly useful in identifying potential binding sites on target proteins. These studies suggest that (3R)-3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid could interact with various enzymes and receptors, making it a versatile tool for drug development.

The pyrazolyl ring itself is known for its ability to modulate biological activity through its aromaticity and nitrogen-rich structure. This ring system can participate in π-stacking interactions with biological targets, further enhancing binding affinity. Moreover, the presence of multiple functional groups on the pyrazolyl ring allows for fine-tuning of pharmacological properties through structural modifications.

In conclusion, compound CAS no. 2227907-95-9 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The combination of stereochemistry, functional groups, and heterocyclic moieties makes this compound a promising candidate for further investigation. With ongoing research and development, it is anticipated that this compound will contribute to the discovery of novel therapeutic agents targeting various diseases.